Cas no 86239-14-7 (2-(4-bromophenyl)propanedinitrile)

• Product Name: 2-(4-bromophenyl)propanedinitrile
• CAS No: 86239-14-7
• MF: C₉H₅BrN₂
• MW: 221.053400754929
• CID: 4248324
• PubChem ID: 10955111
• Update Time: 2025-06-15

2-(4-bromophenyl)propanedinitrile Chemical and Physical Properties

Names and Identifiers

• Propanedinitrile, (4-bromophenyl)-
• 2-(4-bromophenyl)malononitrile
• 2-(4-bromophenyl)propanedinitrile
• 86239-14-7
• SCHEMBL17465788
• 2-(4-bromophenyl)-propanedinitrile
• 4-Bromophenylmalononitrile
• EN300-177799
• LDA23914

• Inchi： 1S/C9H5BrN2/c10-9-3-1-7(2-4-9)8(5-11)6-12/h1-4,8H
• InChI Key： ZOZOWXUZIYDYRQ-UHFFFAOYSA-N
• SMILES： C(#N)C(C1=CC=C(Br)C=C1)C#N

Computed Properties

• Exact Mass: 219.96361Da
• Monoisotopic Mass: 219.96361Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 47.6Ų

Additional information on 2-(4-bromophenyl)propanedinitrile

Comprehensive Overview of 2-(4-Bromophenyl)propanedinitrile (CAS No. 86239-14-7): Properties, Applications, and Industry Insights

2-(4-Bromophenyl)propanedinitrile (CAS No. 86239-14-7) is a specialized organic compound widely recognized for its unique chemical structure and versatile applications in pharmaceuticals, agrochemicals, and material science. This dinitrile derivative features a bromophenyl group, which enhances its reactivity and utility in synthetic chemistry. Researchers and industry professionals frequently search for "2-(4-Bromophenyl)propanedinitrile synthesis" or "CAS 86239-14-7 suppliers," reflecting its growing demand in R&D and commercial sectors.

The compound’s molecular formula, C₉H₅BrN₂, highlights its high purity and stability under standard conditions. Its nitrile functional groups make it a valuable intermediate for constructing heterocyclic compounds, a topic trending in "green chemistry" and "sustainable synthesis" discussions. Recent studies emphasize its role in developing non-toxic catalysts and bioactive molecules, aligning with the global shift toward eco-friendly chemical processes.

In the pharmaceutical industry, 2-(4-Bromophenyl)propanedinitrile is explored for its potential in drug discovery, particularly in kinase inhibitors and antimicrobial agents. Searches like "86239-14-7 pharmacological uses" or "bromophenyl dinitrile derivatives" underscore its relevance. Additionally, its application in OLED materials and polymeric coatings has gained traction, addressing queries such as "organic electronics chemicals" and "high-performance materials."

From a regulatory perspective, CAS 86239-14-7 complies with major international safety standards, ensuring its suitability for industrial use. Analytical techniques like HPLC and NMR are commonly employed to verify its purity, a critical factor for buyers searching "2-(4-Bromophenyl)propanedinitrile specification." Storage recommendations typically include cool, dry environments to preserve its long shelf life.

Emerging trends also link this compound to covalent organic frameworks (COFs) and metal-organic frameworks (MOFs), areas experiencing exponential growth in nanotechnology research. Keywords like "MOF precursors" and "COF building blocks" highlight its interdisciplinary appeal. Furthermore, its role in photocatalysis and energy storage systems aligns with the rising interest in renewable energy solutions.

In summary, 2-(4-Bromophenyl)propanedinitrile (CAS No. 86239-14-7) is a multifaceted compound bridging gaps between academia and industry. Its adaptability to cutting-edge technologies and compliance with sustainability goals ensure its continued prominence in scientific and commercial landscapes.